1-(Benzo[1,3]dioxol-4-yl)-1-methylethanol

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-4-yl)propan-2-ol
• InChI: InChI=1S/C10H12O3/c1-10(2,11)7-4-3-5-8-9(7)13-6-12-8/h3-5,11H,6H2,1-2H3
• InChI Key: XBBNUWOUDAUOJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C2C(=CC=C1)OCO2)O

Description

1-(Benzo[1,3]dioxol-4-yl)-1-methylethanol is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25.5 g of 4-acetylbenzo[1,3]dioxole is mixed with 57.2 ml of methylmagnesium chloride solution (3M in THF) in 375 ml of THF at room temperature under argon. It is stirred for 16 hours at room temperature and added to ice/2H hydrochloric acid. It is extracted with ethyl acetate, and the organic phase is washed with water and brine, and it is dried (Na2SO4). 27.89 g of 1-[benzo(1,3)dioxol-4-yl]-1-methylethanol is obtained as a brown oil